Cas no 736896-55-2 (2-Amino-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-Amino-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 736896-55-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 559755
• PubChem ID: 14186987
• Update Time: 2024-03-01

2-Amino-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoicacid, a-amino-4-methyl-
• 1H-Pyrazole-1-propanoicacid,alpha-amino-4-methyl-(9CI)
• 2-Amino-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid
• 3-(4-methyl-1H-pyrazol-1-yl)alanine

• Inchi： 1S/C7H11N3O2/c1-5-2-9-10(3-5)4-6(8)7(11)12/h2-3,6H,4,8H2,1H3,(H,11,12)
• InChI Key： JXRHDPPYXAWPOT-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=C(C)C=N1)N)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: -3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives